1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one

• IUPAC Name: 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one
• InChI: InChI=1S/C15H19NO/c17-15-9-14(13-7-2-1-3-8-13)11-16(15)10-12-5-4-6-12/h1-3,7-8,12,14H,4-6,9-11H2
• InChI Key: OOLKFSKYCIGKTA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2CC(CC2=O)C3=CC=CC=C3
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• CAS No.: 2640934-74-1

Description

1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one is a pyrrolidin-2-one derivative characterized by a cyclobutylmethyl substituent at the N1 position and a phenyl group at the C4 position of the pyrrolidinone ring. The cyclobutylmethyl group introduces steric strain due to the small, four-membered cyclobutane ring, which may influence conformational dynamics and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one typically involves the following steps:

Formation of the Pyrrolidin-2-one Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Cyclobutylmethyl Group: This step often involves the use of cyclobutylmethyl halides in the presence of a base to facilitate nucleophilic substitution.

Attachment of the Phenyl Group: The phenyl group can be introduced via Friedel-Crafts acylation or alkylation reactions, using phenyl halides or phenylboronic acids as reagents.

Industrial Production Methods: Industrial production of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one may involve continuous flow processes to enhance yield and efficiency. Catalysts and optimized reaction conditions are employed to ensure high purity and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the cyclobutylmethyl or phenyl groups, using reagents such as alkyl halides or organometallic compounds.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Alkyl halides, phenylboronic acids, and organometallic reagents.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its pharmacological properties and potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Table 1: Key Structural Features of Selected Pyrrolidin-2-one Derivatives

Compound Name	N1 Substituent	C4 Substituent	Cyclic Strain/Features	Molecular Weight (g/mol)	References
1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one	Cyclobutylmethyl	Phenyl	High strain (cyclobutane)	~259.34*	N/A
1-Cyclopentyl-4-((methylamino)methyl)pyrrolidin-2-one carbonate	Cyclopentyl	(Methylamino)methyl	Moderate strain (cyclopentane)	258.31
1-(3-Chloro-4-fluorophenyl)-5-(2-diazo-acetyl)-4-phenylpyrrolidin-2-one	3-Chloro-4-fluorophenyl	Phenyl	Halogenated aryl, diazoacetyl at C5	~372.79
1-Allyl-4-{1-[4-(4-ethylphenoxy)butyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one	Allyl	Benzimidazolyl	Extended alkyl-phenoxy-benzimidazole chain	~485.60
1-[4-(Chloromethyl)phenyl]pyrrolidin-2-one	4-(Chloromethyl)phenyl	None	Chloromethylphenyl at N1	209.69

*Calculated based on molecular formula C₁₅H₁₇NO.

Key Observations :

• Cyclobutyl vs.
• Halogenated Aryl Groups: The 3-chloro-4-fluorophenyl substituent in enhances electronic effects (e.g., dipole moments) and may influence crystal packing via C–H···O interactions, a feature absent in the non-halogenated phenyl group of the target compound .
• Benzimidazole vs. Phenyl at C4 : The benzimidazolyl substituent in introduces hydrogen-bonding capabilities and bulkiness, contrasting with the simpler phenyl group in the target compound .

Physicochemical Properties

Table 2: Analytical and Physical Properties

Compound Name	Melting Point (K)	Elemental Analysis (C/H/N)	Key Interactions (Crystal Structure)	References
1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one	N/A	N/A	Likely C–H···O (inferred from analogs)	N/A
1-(3-Chloro-4-fluorophenyl)-5-(2-diazo-acetyl)-4-phenylpyrrolidin-2-one	407–409	N/A	C–H···O, intramolecular H-bonding
Diastereomeric N-substituted 4-alkylpyrrolidin-2-ones ()	N/A	C: 76.77%, H: 8.39%	Stereoelectronic effects from ethyl/phenylethyl groups

Key Observations :

• Melting Points : Halogenated derivatives (e.g., ) exhibit higher melting points (~407–409 K) due to stronger intermolecular forces, whereas the target compound’s melting point is unreported but likely lower .
• Elemental Composition : The C/H ratios in (C: 76.77%, H: 8.39%) suggest similarities to the target compound, though the cyclobutylmethyl group may slightly alter these values .

Biological Activity

1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one is a synthetic compound that has garnered interest in scientific research due to its potential biological activities and pharmacological properties. This compound is characterized by its unique cyclobutylmethyl and phenyl groups, which may influence its interaction with biological targets.

The biological activity of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one is primarily attributed to its ability to interact with specific receptors and enzymes within the body. These interactions can modulate various biological pathways, leading to therapeutic effects. The detailed mechanisms are still under investigation, but preliminary studies suggest that the compound may affect neurotransmitter systems and inflammatory responses.

Pharmacological Properties

Research indicates that this compound has potential applications in pharmacology, particularly in the treatment of neurodegenerative diseases and inflammatory conditions. Its structure allows it to act on multiple targets, which may enhance its efficacy compared to other compounds in the same class .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one, it is useful to compare it with structurally similar compounds. Below is a comparison table highlighting key differences:

Compound Name	Structural Features	Biological Activity
1-(Cyclobutylmethyl)-4-phenylpyrrolidin-2-one	Cyclobutylmethyl group	Potential anti-inflammatory effects
1-(Cyclopropylmethyl)-4-phenylpyrrolidin-2-one	Cyclopropylmethyl group	Moderate neuroprotective effects
1-(Cyclopentylmethyl)-4-phenylpyrrolidin-2-one	Cyclopentylmethyl group	Limited biological activity

This table illustrates how the cyclobutylmethyl group may provide distinct steric and electronic properties that enhance the compound's biological activity compared to its analogs.

Study on Neuroprotective Effects

A study conducted on the neuroprotective effects of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one revealed promising results. The compound was administered in vitro to neuronal cell lines exposed to oxidative stress. Results indicated a significant reduction in cell death and oxidative damage, suggesting its potential as a therapeutic agent for neurodegenerative diseases .

Inflammatory Response Modulation

Another research effort focused on the compound's ability to modulate inflammatory responses. In animal models, administration of 1-(cyclobutylmethyl)-4-phenylpyrrolidin-2-one resulted in decreased levels of pro-inflammatory cytokines, indicating its potential efficacy in treating inflammatory disorders .